Cas no 71228-07-4 (Bis(2-cyanoethyl) Butanedioate)

Bis(2-cyanoethyl) Butanedioate structure
71228-07-4 structure
Product Name:Bis(2-cyanoethyl) Butanedioate
CAS No:71228-07-4
MF:C10H12N2O4
MW:224.213282585144
CID:881253
PubChem ID:283369
Update Time:2025-04-19

Bis(2-cyanoethyl) Butanedioate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-cyanoethyl) Butanedioate
    • AC1L5YHL
    • AC1Q4SET
    • AG-J-03019
    • AR-1I0094
    • CTK5D3721
    • NSC137919
    • NSC-137919
    • 71228-07-4
    • DTXSID90300627
    • SCHEMBL10011229
    • Inchi: 1S/C10H12N2O4/c11-5-1-7-15-9(13)3-4-10(14)16-8-2-6-12/h1-4,7-8H2
    • InChI Key: JRLXTODTQYWZMX-UHFFFAOYSA-N
    • SMILES: O(CCC#N)C(CCC(=O)OCCC#N)=O

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.18
  • LogP: 0.68036
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